Cas no 2229476-37-1 (1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2229476-37-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6399590
• PubChem ID: 165709731
• Update Time: 2025-06-30

1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene
• 2229476-37-1
• EN300-1812876

• Inchi： 1S/C14H18O3/c1-7-14(2,3)10-8-9-11(15-4)13(17-6)12(10)16-5/h1,8-9H,2-6H3
• InChI Key： DFMOUFOLIJGGLD-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=CC=1C(C#C)(C)C)OC)OC

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.7Ų

Additional information on 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene

Comprehensive Overview of 1,2,3-Trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229476-37-1)

The compound 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229476-37-1) is a specialized aromatic molecule with a unique structural framework. Its chemical name highlights the presence of three methoxy groups and a 2-methylbut-3-yn-2-yl substituent, which contribute to its distinct physicochemical properties. This compound has garnered attention in organic synthesis and material science due to its potential applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in its role as a building block for complex molecules, leveraging its trimethoxybenzene core and alkyne functionality.

In recent years, the demand for functionalized benzene derivatives like 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene has surged, driven by their versatility in drug discovery and material design. The compound’s CAS No. 2229476-37-1 serves as a critical identifier in chemical databases, ensuring precise tracking in research and industrial applications. Its synthesis often involves multi-step organic reactions, including etherification and alkyne coupling, which are topics of interest in modern synthetic chemistry. The 2-methylbut-3-yn-2-yl group, in particular, offers reactivity that can be harnessed for click chemistry or polymerization reactions.

From an industrial perspective, 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene is explored for its potential in creating high-performance polymers and coatings. Its aromatic backbone provides thermal stability, while the alkyne moiety enables cross-linking, making it valuable for advanced material formulations. Additionally, the compound’s trimethoxy groups enhance solubility in organic solvents, facilitating its use in solution-based processes. These attributes align with the growing focus on sustainable and efficient chemical processes, a hot topic in green chemistry discussions.

The pharmacological relevance of 1,2,3-trimethoxybenzene derivatives is another area of active research. While this specific compound is not yet widely studied for medicinal applications, its structural analogs have shown bioactivity in preliminary studies. Researchers are investigating its potential as a scaffold for drug candidates, particularly in targeting neurological and inflammatory pathways. The CAS No. 2229476-37-1 is frequently cited in patent literature, underscoring its commercial and scientific significance.

Environmental and safety considerations are paramount when handling 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene. Although it is not classified as hazardous, proper storage and handling protocols are recommended to ensure workplace safety. The compound’s stability under various conditions is a subject of ongoing study, with implications for its long-term storage and transport. These aspects are critical for industries aiming to integrate it into large-scale production workflows.

In summary, 1,2,3-trimethoxy-4-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2229476-37-1) represents a promising chemical entity with multifaceted applications. Its trimethoxybenzene core and alkyne-functionalized side chain make it a valuable intermediate in synthetic chemistry and material science. As research progresses, its role in innovative technologies and sustainable solutions is expected to expand, reflecting broader trends in chemical innovation.